Cas no 1798537-60-6 (1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine
• CAS No: 1798537-60-6
• MF: C₁₃H₁₄ClNO₅S₃
• MW: 395.901958942413
• CID: 5375910
• Update Time: 2025-05-19

1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Chloro-2-thienyl)sulfonyl]-3-[(2-furanylmethyl)sulfonyl]pyrrolidine
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

• Inchi： 1S/C13H14ClNO5S3/c14-12-3-4-13(21-12)23(18,19)15-6-5-11(8-15)22(16,17)9-10-2-1-7-20-10/h1-4,7,11H,5-6,8-9H2
• InChI Key： VKCZESPNJINEDC-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCC(S(CC2=CC=CO2)(=O)=O)C1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.0±65.0 °C(Predicted)
• pka: -8.69±0.40(Predicted)

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

Recent Advances in the Study of 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine (CAS: 1798537-60-6)

The compound 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine (CAS: 1798537-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have focused on the synthesis and optimization of this compound, which features a pyrrolidine core with dual sulfonyl groups attached to a chlorothiophene and a furan ring. The presence of these functional groups is believed to contribute to its biological activity, particularly in modulating protein-protein interactions and enzyme inhibition. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to improve the yield and purity of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine exhibits promising inhibitory effects against a range of enzymes, including kinases and proteases. These findings suggest potential applications in the treatment of diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. Further mechanistic studies are underway to elucidate the compound's mode of action and identify its molecular targets.

One notable study published in the Journal of Medicinal Chemistry reported that this compound showed selective inhibition of a specific kinase involved in tumor growth, with an IC50 value in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Despite these promising results, challenges remain in the development of 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine as a drug candidate. Issues such as potential off-target effects, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a key role in advancing this compound through the drug discovery pipeline.

In conclusion, 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[(furan-2-yl)methanesulfonyl]pyrrolidine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity make it a valuable subject for further investigation. Continued research efforts will be essential to fully realize its potential in addressing unmet medical needs.